(E)-ethyl 3-methyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 3-methyl-2-(4-pyrrolidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C22H23N3O5S2/c1-3-30-21(27)16-8-11-18-19(14-16)31-22(24(18)2)23-20(26)15-6-9-17(10-7-15)32(28,29)25-12-4-5-13-25/h6-11,14H,3-5,12-13H2,1-2H3
• InChI Key: DZPOCUFZGDXKFS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4)S2)C
• Molecular Formula: C22H23N3O5S2
• Molecular Weight: 473.6 g/mol

Description

(E)-ethyl 3-methyl-2-((4-(pyrrolidin-1-ylsulfonyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C22H23N3O5S2 and its molecular weight is 473.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• The research in this area has focused on synthesizing novel derivatives and studying their reactions. For example, Mohamed (2014) reported the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives through interactions with different arylidinemalononitrile derivatives, showcasing the chemical versatility of thiazole-based compounds (Mohamed, 2014). This synthesis pathway indicates the potential for creating a wide range of compounds with varied biological activities.

• Another study highlighted the microwave-assisted synthesis of novel pyrido[3,2-f][1,4]thiazepines, demonstrating an efficient approach to synthesizing complex molecules with potential therapeutic applications (Faty, Youssef, & Youssef, 2011).

Biological Evaluation

• Bhoi et al. (2016) explored the one-pot, three-component microwave-assisted synthesis of novel ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives, which were then screened for antibacterial, antioxidant, and antitubercular activities. This study signifies the compound's relevance in developing new antimicrobial agents (Bhoi, Borad, Pithawala, & Patel, 2016).

• Research on GPIIb/IIIa integrin antagonists, which include structurally similar compounds, reveals potential therapeutic applications in inhibiting human platelet aggregation, highlighting the importance of such compounds in developing antithrombotic treatments (Hayashi et al., 1998).

Antimicrobial and Anticancer Properties

• The synthesis of substituted N-(4-(6-methyl-1H-benzo[d]imidazol-2-yl)-5,6-dihydropyridin-1(2H)-yl) benzamide/benzenesulfonamide as anticancer agents suggests the role of such compounds in developing new treatments for cancer, with specific compounds showing cytotoxicity against various cancer cell lines (Farah et al., 2011).

• Another study focused on the synthesis and biological evaluation of novel benzothiazole derivatives containing pyrimido[2,1-b]benzothiazoles, further emphasizing the antimicrobial potential of thiazole derivatives (Jeankumar et al., 2013).